Cas no 2228736-86-3 (1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228736-86-3
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6283776
• PubChem ID: 165798129
• Update Time: 2025-05-24

1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine
• 2228736-86-3
• 1-[(2-bromo-5-chlorophenyl)methyl]-N-methylcyclopropan-1-amine
• EN300-1908983

• Inchi： 1S/C11H13BrClN/c1-14-11(4-5-11)7-8-6-9(13)2-3-10(8)12/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： FTLQZZMWEOTYIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC1(CC1)NC)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine

1-(2-Bromo-5-Chlorophenyl)methyl-N-Methylcyclopropan-1-Amine (CAS No: 2228736-86-3)

The compound 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No: 2228736-86-3) is a highly specialized organic molecule with a complex structure that combines aromatic, cyclopropane, and amine functionalities. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule's structure is characterized by a bromine atom at the 2-position and a chlorine atom at the 5-position of the phenyl ring, which are key contributors to its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of halogenated aromatic compounds like this one in the development of advanced materials and pharmaceuticals. The presence of bromine and chlorine atoms introduces electronic effects that can significantly influence the molecule's behavior in different environments. For instance, these halogens can act as electron-withdrawing groups, stabilizing certain intermediates during reactions and enhancing the molecule's reactivity towards nucleophilic substitutions or electrophilic aromatic substitutions.

The cyclopropane ring in 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine adds another layer of complexity to its structure. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical reactivities. This strain can make the ring more susceptible to opening under certain conditions, such as in the presence of nucleophiles or under thermal stress. This property has been exploited in various synthetic pathways to construct more complex molecules with high precision.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that halogenated aromatic amines can serve as valuable building blocks for constructing drug candidates with specific pharmacological profiles. For example, the bromine and chlorine atoms can act as handles for further functionalization, allowing chemists to introduce additional substituents that modulate the molecule's biological activity.

In addition to its role in drug discovery, 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine has also been investigated for its potential use in materials science. The compound's electronic properties make it a candidate for applications in organic electronics, where it could serve as a component in semiconducting materials or optoelectronic devices. Recent advancements in this field have emphasized the importance of molecular design in achieving desired electronic characteristics, and this compound's structure provides a foundation for further exploration.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution, where the bromine or chlorine atoms act as leaving groups, followed by cyclopropanation techniques to introduce the strained ring system. The use of transition metal catalysts has also been explored to enhance reaction efficiency and selectivity.

From a safety standpoint, it is important to note that while 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine is not classified as a hazardous material under standard conditions, proper handling procedures should be followed due to its chemical reactivity. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation during synthesis or manipulation.

In conclusion, 1-(2-bromo-5-chlorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No: 2228736-86-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an attractive target for researchers seeking to develop novel materials and pharmaceuticals. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.